Cas no 832721-63-8 (Cyclohexanone, 5,5-dimethyl-2-(1-methylethenyl)-)

• Product Name: Cyclohexanone, 5,5-dimethyl-2-(1-methylethenyl)-
• CAS No: 832721-63-8
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 674370
• PubChem ID: 13600852
• Update Time: 2025-04-19

Cyclohexanone, 5,5-dimethyl-2-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 5,5-dimethyl-2-(1-methylethenyl)-
• 5,5-dimethyl-2-prop-1-en-2-ylcyclohexan-1-one
• 5,5-Dimethyl-2-(prop-1-en-2-yl)cyclohexan-1-one
• SCHEMBL18105691
• DTXSID90544761
• 832721-63-8

• Inchi： 1S/C11H18O/c1-8(2)9-5-6-11(3,4)7-10(9)12/h9H,1,5-7H2,2-4H3
• InChI Key： WGFDFRQLKHHKTI-UHFFFAOYSA-N
• SMILES： O=C1C(C(=C)C)CCC(C)(C)C1

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų